p14ARF-ORF3 (125-133 )
Description
p14ARF-ORF3
Scientific Research Applications
Cooperative Effect on Cell Cycle and Apoptosis
- p14ARF's Role in Cell Cycle and Apoptosis : p14ARF plays a central role in cellular proliferation regulation. It induces cell cycle arrest in the G1 phase, dependent on a functional p53/p21-signaling axis. It also triggers G2 arrest and apoptotic cell death, independent of p53/p21, by activating the intrinsic mitochondrial apoptosis pathway (Hemmati et al., 2008).
Genetic Polymorphisms and Cancer Risk
- p14ARF Polymorphisms in Cancer : Research has explored the association between single nucleotide polymorphisms (SNPs) of the p14ARF gene and the risk of developing secondary malignancies in patients with squamous cell carcinoma of the head and neck (Zhang et al., 2011).
p14ARF in DNA Damage Response
- p14ARF in Genotoxic Stress Response : p14ARF activates ATM/ATR/CHK signaling pathways contributing to the G2 checkpoint. It interacts with the Tip60 protein, essential for ATM/CHK2 activation, highlighting p14ARF's role in a p53-independent cell growth control pathway (Eymin et al., 2006).
Interaction with Cellular Proteins
- p14ARF and Protein Interactions : p14ARF interacts with various cellular proteins, influencing their function and stability. For instance, it promotes RB protein accumulation by inhibiting its Tip60-dependent acetylation, impacting the RB pathway (Leduc et al., 2006). It also influences the localization and function of MDM2 in response to promoter hypermethylation (Esteller et al., 2001).
p14ARF's Tumor Suppressor Function
- Tumor Suppressor Mechanisms : PRMT1 promotes the tumor suppressor function of p14ARF and is indicative of pancreatic cancer prognosis. It methylates p14ARF, influencing its nucleolar localization and stress-induced tumor-suppressive function (Repenning et al., 2021).
Molecular Pathways and Disease States
- p14ARF in Intervertebral Disc Degeneration : p14ARF has been identified as a regulator of inflammation and vascularization in intervertebral disc degeneration, highlighting its potential as a therapeutic target (He et al., 2020).
Epigenetic Mechanisms in Disease
- p14ARF Gene Methylation and Cancer : The methylation status of the p14ARF gene is significantly associated with tumor location and microsatellite instability status in colorectal cancer, indicating its role in tumor development and progression (Zhou et al., 2016).
properties
Product Name |
p14ARF-ORF3 (125-133 ) |
|---|---|
sequence |
AVCPWTWLR |
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
p14ARF-ORF3 (125-133 ) |
Origin of Product |
United States |
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